Cas no 2172177-88-5 (tert-butyl N-3-amino-4-(4-chloro-3-methylphenyl)butyl-N-benzylcarbamate)

• Product Name: tert-butyl N-3-amino-4-(4-chloro-3-methylphenyl)butyl-N-benzylcarbamate
• CAS No: 2172177-88-5
• MF: C₂₃H₃₁ClN₂O₂
• MW: 402.957445383072
• CID: 6310128
• PubChem ID: 165519343
• Update Time: 2025-06-09

tert-butyl N-3-amino-4-(4-chloro-3-methylphenyl)butyl-N-benzylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-4-(4-chloro-3-methylphenyl)butyl-N-benzylcarbamate
• EN300-1282606
• 2172177-88-5
• tert-butyl N-[3-amino-4-(4-chloro-3-methylphenyl)butyl]-N-benzylcarbamate

• Inchi： 1S/C23H31ClN2O2/c1-17-14-19(10-11-21(17)24)15-20(25)12-13-26(22(27)28-23(2,3)4)16-18-8-6-5-7-9-18/h5-11,14,20H,12-13,15-16,25H2,1-4H3
• InChI Key： SROHJHDVUHPROL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CCN(C(=O)OC(C)(C)C)CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 402.2074059g/mol
• Monoisotopic Mass: 402.2074059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl N-3-amino-4-(4-chloro-3-methylphenyl)butyl-N-benzylcarbamate

tert-butyl N-3-amino-4-(4-chloro-3-methylphenyl)butyl-N-benzylcarbamate (CAS No. 2172177-88-5): A Comprehensive Overview

tert-butyl N-3-amino-4-(4-chloro-3-methylphenyl)butyl-N-benzylcarbamate (CAS No. 2172177-88-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of tert-butyl N-3-amino-4-(4-chloro-3-methylphenyl)butyl-N-benzylcarbamate is defined by its tert-butyl, benzyl, and substituted phenyl groups. The tert-butyl group provides steric hindrance and stability, while the benzyl group contributes to the compound's hydrophobic properties. The presence of the amino group and the substituted phenyl ring with a chlorine and methyl substituent adds to the compound's reactivity and potential biological activity. The molecular formula of this compound is C₂₁H₂₉ClN₂O₂, and its molecular weight is approximately 380.92 g/mol.

The synthesis of tert-butyl N-3-amino-4-(4-chloro-3-methylphenyl)butyl-N-benzylcarbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach involves the reaction of 4-(4-chloro-3-methylphenyl)butanamine with benzoyl chloride in the presence of a base, followed by protection of the amino group using tert-butanol and diisopropylethylamine. Recent advancements in synthetic methods have focused on optimizing these reactions to reduce side products and improve overall efficiency.

In terms of biological activity, tert-butyl N-3-amino-4-(4-chloro-3-methylphenyl)butyl-N-benzylcarbamate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways, making it a candidate for the treatment of diseases such as cancer and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to selectively inhibit protein kinase C (PKC), a key enzyme implicated in cell proliferation and survival.

The pharmacological properties of tert-butyl N-3-amino-4-(4-chloro-3-methylphenyl)butyl-N-benzylcarbamate have been extensively studied in both in vitro and in vivo models. In vitro studies have shown that it exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. In vivo studies using animal models have further confirmed its efficacy, with significant tumor growth inhibition observed at low doses. These findings suggest that this compound has potential as a lead molecule for drug development.

The safety profile of tert-butyl N-3-amino-4-(4-chloro-3-methylphenyl)butyl-N-benzylcarbamate is an important consideration for its potential use in therapeutic applications. Preclinical studies have evaluated its toxicity and pharmacokinetic properties, indicating that it has a favorable safety profile with minimal adverse effects at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Tert-butyl N-3-amino-4-(4-chloro-3-methylphenyl)butyl-N-benzylcarbamate has also been explored for its potential use in combination therapy. Research has shown that it can enhance the effectiveness of existing treatments by targeting multiple pathways involved in disease progression. For example, combining this compound with standard chemotherapy agents has been shown to synergistically improve treatment outcomes in preclinical models of cancer.

In conclusion, tert-butyl N-3-amino-4-(4-chloro-3-methylphenyl)butyl-N-benzylcarbamate (CAS No. 2172177-88-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, potent biological activity, and favorable safety profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.